1-(6-Bromopyridin-3-yl)-2-methoxyethanone

• IUPAC Name: 1-(6-bromopyridin-3-yl)-2-methoxyethanone
• InChI: InChI=1S/C8H8BrNO2/c1-12-5-7(11)6-2-3-8(9)10-4-6/h2-4H,5H2,1H3
• InChI Key: CFFGEQWLDZSSEL-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)C1=CN=C(C=C1)Br
• Molecular Formula: C8H8BrNO2
• Molecular Weight: 230.06 g/mol

Description

1-(6-Bromopyridin-3-yl)-2-methoxyethanone is a useful research compound. Its molecular formula is C8H8BrNO2 and its molecular weight is 230.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2,5-dibromopyridine (50.0 g) in diethyl ether (1 L) was added under nitrogen atmosphere a 1.6M n-butyllithium hexane solution (140 mL) at −70° C. over 20 min. The reaction mixture was stirred at −70° C. for 30 min, methyl methoxyacetate (44.0 g) was added at −70 to −45° C. over 15 min. The reaction mixture was warmed to room temperature, 2M hydrochloric acid (110 mL) was added, and the diethyl ether layer was separated. The aqueous layer was extracted with ethyl acetate, the ethyl acetate layer was combined with the diethyl ether layer, and the layers were washed with saturated brine, dried (MgSO4) and concentrated. Cold ether was added to the obtained residue, and the resulting crystals were collected by filtration, washed with cold ether and dried to give the title compound (15.85 g, yield 33%) as colorless crystals. melting point 110-112° C.